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Compound of Interest

Compound Name:
4-Boc-amino-2,2-dimethylbutyric

acid

Cat. No.: B115227 Get Quote

An In-depth Technical Guide to 4-Boc-amino-2,2-
dimethylbutyric acid
Introduction

4-Boc-amino-2,2-dimethylbutyric acid, also known as 4-(tert-Butoxycarbonylamino)-2,2-

dimethylbutanoic acid, is a synthetic amino acid derivative of significant interest in medicinal

chemistry and pharmaceutical development.[1][2] Its structure incorporates a tert-

butoxycarbonyl (Boc) protecting group on the terminal amine, a feature crucial for its

application in peptide synthesis.[1][3] The gem-dimethyl group at the α-carbon introduces

conformational constraints and metabolic stability. This guide provides a comprehensive

overview of its physical and chemical characteristics, experimental protocols for its synthesis

and analysis, and its role in modern drug discovery, particularly as a component in Proteolysis

Targeting Chimeras (PROTACs).[4]

Physicochemical and Identifier Information
The fundamental properties of 4-Boc-amino-2,2-dimethylbutyric acid are summarized below.

These identifiers are essential for substance registration, tracking, and safety data

management.

Table 1: Compound Identifiers
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Identifier Value Reference

IUPAC Name

4-(tert-
butoxycarbonylamino)-2,2-
dimethylbutanoic acid

[1][2][5]

CAS Number 153039-17-9 [1][2][5]

Molecular Formula C₁₁H₂₁NO₄ [1][2][5]

Molecular Weight 231.29 g/mol [1][2][5][6]

PubChem ID 4306222 [1][2]

| MDL Number | MFCD04038508 |[1][2] |

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance White to off-white solid [1][2]

Purity ≥ 98% (by HPLC) [1][2]

Solubility
Enhanced solubility, soluble in

organic solvents
[1][2][7]

Melting Point Data not available

Boiling Point Data not available [8]

| Storage | 0 - 8 °C, sealed storage, away from moisture |[1][2][4] |

Experimental Protocols
General Synthesis of Boc-Protected Amino Acids
The synthesis of 4-Boc-amino-2,2-dimethylbutyric acid follows a standard procedure for Boc

protection of an amino group. The protocol involves the reaction of the free amino acid with di-

tert-butyl dicarbonate (Boc₂O) under basic conditions.
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Methodology:

Reaction Setup: The free amino acid (4-amino-2,2-dimethylbutanoic acid) is dissolved in a

suitable solvent mixture, such as aqueous dioxane or a mixture of an organic solvent and

water.

Base Addition: A base, such as sodium hydroxide or triethylamine, is added to the solution to

deprotonate the amino group, increasing its nucleophilicity.

Boc₂O Addition: Di-tert-butyl dicarbonate (Boc₂O), dissolved in an organic solvent, is added

to the reaction mixture. The reaction is typically stirred at room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) to confirm the consumption of the starting amino acid.

Work-up: Upon completion, the reaction mixture is acidified (e.g., with a cold, dilute solution

of KHSO₄) to a pH of approximately 2-3.

Extraction: The product is extracted from the aqueous phase using an organic solvent such

as ethyl acetate. The organic layers are combined.

Washing and Drying: The combined organic extracts are washed with brine, dried over

anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced

pressure to yield the crude product.[9]
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Synthesis Workflow

1. Dissolve Free Amino Acid
in Solvent + Base

2. Add Di-tert-butyl Dicarbonate (Boc₂O)

3. Stir at Room Temperature
(Monitor via TLC)

4. Acidify Mixture
(e.g., with KHSO₄)

5. Extract Product with
Organic Solvent

6. Wash, Dry, and Evaporate
Solvent

Crude Boc-Protected Product
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Analytical Characterization Workflow

Purified Product

Purity Assessment
(HPLC)

Molecular Weight Confirmation
(Mass Spectrometry)

Structural Elucidation
(¹H & ¹³C NMR)

Functional Group ID
(IR Spectroscopy)

Verified Compound
(Structure, Purity, MW)

PROTAC Mechanism of Action

Protein of Interest (Target)

Formation of
Ternary Complex

E3 Ubiquitin Ligase PROTAC Molecule

Linker
(e.g., from 4-Boc-amino-
2,2-dimethylbutyric acid)

Ubiquitination of Target

Proximity-induced

Degradation by Proteasome

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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